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Introduction

Dodecylcyclohexane, a saturated alicyclic hydrocarbon, is a molecule of interest in various
fields, including organic synthesis and as a component in certain complex mixtures.[1] Its well-
defined chemical structure and predictable physical properties make it a useful model
compound in fundamental research. This technical guide provides a comprehensive overview
of the core chemical and physical characteristics of dodecylcyclohexane, presenting
guantitative data in a structured format, outlining general experimental protocols for property
determination, and visualizing the relationships between its molecular structure and physical
behavior.

Chemical Identity and Molecular Structure

Dodecylcyclohexane consists of a cyclohexane ring to which a dodecyl group is attached. Its
fundamental chemical identifiers are crucial for unambiguous documentation and database
searches.
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Identifier Value Source(s)

Chemical Name Dodecylcyclohexane [2]

n-Dodecylcyclohexane, 1-
Synonyms Cyclohexyldodecane, [3114]
Laurylcyclohexane

CAS Number 1795-17-1 [31[4]1[5]
Molecular Formula CisHss [21[31[4]1[5][6]
Molecular Weight 252.48 g/mol [1][2][5]

InChl=1S/C18H36/c1-2-3-4-5-
IUPAC Standard InChl 6-7-8-9-10-12-15-18-16-13-11-  [3][6]
14-17-18/h18H,2-17H2,1H3

BLRBGKYYWDBAQQ-
IUPAC Standard InChiKey [31[6]
UHFFFAOYSA-N
) Ccccceecececececececeiccececce
Canonical SMILES 1 [5]

Physicochemical Properties

The physical properties of dodecylcyclohexane are summarized below. These characteristics
are essential for its handling, purification, and use in various experimental setups.
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Property Value Conditions Source(s)
Melting Point 12.5 °C (285.65 K) @ 760.00 mm Hg [21151[7]
Boiling Point 331 °C (604.15 K) @ 760.00 mm Hg [21[71[8]

314.85 °C (588 K)

[5]

Density

0.8228 g/cm3

liquid @ 20 °C, 750

Torr

[5]

0.8250 g/cm3

@ 20 °C

[2]

Refractive Index

1.4550 - 1.4570

[2]

Flash Point

1471 +11.1°C

(est.)

[2]7]

Vapor Pressure

0.000306 mmHg

@ 25°C

[2]

Solubility in Water

0.0001384 mg/L

@ 25 °C (est.)

[7]

logP (o/w)

9.720

(est.)

[2](7]

Experimental Protocols for Property Determination

While the precise historical experimental details for dodecylcyclohexane are embedded in
cited literature, this section outlines the standard, contemporary methodologies for determining
the key physical properties of a liquid alkane like dodecylcyclohexane.

4.1. Melting Point Determination

The melting point is determined by observing the temperature at which the solid phase
transitions to a liquid.

o Apparatus: A capillary melting point apparatus is commonly used.
e Procedure:

o Asmall, powdered sample of solidified dodecylcyclohexane is packed into a capillary
tube.

o The tube is placed in the heating block of the apparatus.
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o The sample is heated at a slow, controlled rate.

o The temperature range from the first appearance of liquid to the complete liquefaction of
the sample is recorded as the melting point range.

4.2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure.

o Apparatus: A distillation setup including a boiling flask, condenser, thermometer, and heating
mantle is used.

e Procedure:

[¢]

A sample of dodecylcyclohexane is placed in the boiling flask with boiling chips to ensure
smooth boiling.

o The apparatus is assembled, and cooling water is circulated through the condenser.
o The sample is heated, and the temperature is monitored.

o The constant temperature at which the liquid boils and the vapor condenses is recorded
as the boiling point. The atmospheric pressure is also recorded.

4.3. Density Measurement
Density is the mass per unit volume of a substance.
o Apparatus: A pycnometer or a digital density meter is used for accurate measurements.
e Procedure (using a pycnometer):
o The empty pycnometer is weighed.

o ltis then filled with distilled water of a known temperature and weighed again to determine
the volume.
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o The pycnometer is emptied, dried, and filled with dodecylcyclohexane at the same
temperature and weighed.

o The density is calculated by dividing the mass of the dodecylcyclohexane by its volume.
4.4. Refractive Index Measurement

The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters the substance.
o Apparatus: A refractometer (e.g., an Abbé refractometer).
e Procedure:
o Afew drops of dodecylcyclohexane are placed on the prism of the refractometer.

o The prism is closed, and the instrument is adjusted to bring the dividing line between the
light and dark fields into sharp focus on the crosshairs.

o The refractive index is read from the instrument's scale. The temperature is controlled and
recorded as the refractive index is temperature-dependent.

Structure-Property Relationships

The physical properties of dodecylcyclohexane are a direct consequence of its molecular
structure. The long, non-polar alkyl chain and the saturated cyclohexane ring lead to specific
intermolecular interactions that govern its physical state and behavior.
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Logical Relationship of Dodecylcyclohexane Properties

Molecular Structure Physical Properties

M N Hig"'(z"gfz’li‘g“;:n\gll)eigm 4>|'"°reases Strong van der Waals Forces l—“esuus in
Dodec(yéclzgir;exane W Influences packing Relatively(]ligg Izllce)lting Point

Y

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical and
Physical Properties of Dodecylcyclohexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156805#dodecylcyclohexane-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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